Cas no 88451-09-6 (Urea, N-butyl-N'-(4-methylphenyl)-N-(phenylmethyl)-)

• Product name: Urea, N-butyl-N'-(4-methylphenyl)-N-(phenylmethyl)-
• CAS No: 88451-09-6
• MF: C₁₉H₂₄N₂O
• MW: 296.40666
• CID: 632383
• PubChem ID: 13732977

Urea, N-butyl-N'-(4-methylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N'-(4-methylphenyl)-N-(phenylmethyl)-
• 1-benzyl-1-butyl-3-(4-methylphenyl)urea
• CHEMBL73814
• N-Benzyl-N-butyl-N'-(4-methylphenyl)urea
• 88451-09-6
• DTXSID50547874

• Inchi： InChI=1S/C19H24N2O/c1-3-4-14-21(15-17-8-6-5-7-9-17)19(22)20-18-12-10-16(2)11-13-18/h5-13H,3-4,14-15H2,1-2H3,(H,20,22)
• InChI Key： OPXRPBOSFMMZMA-UHFFFAOYSA-N
• SMILES： CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 296.188863393g/mol
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų